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Compound of Interest

Compound Name: Diucomb

Cat. No.: B1219756 Get Quote

Disclaimer: The following information is provided for a substance referred to as "Diucomb." As

"Diucomb" is not a recognized chemical name in standard databases, this guide has been

developed based on the properties and handling procedures for Dichloromethane (DCM), a

common laboratory solvent with significant health and safety considerations. It is imperative to

ascertain the true identity of "Diucomb" and consult its specific Safety Data Sheet (SDS)

before handling. The procedures outlined below should be considered as a general framework

for handling a hazardous, volatile solvent and may need to be adapted based on the actual

properties of the substance.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for researchers, scientists, and drug

development professionals.

Hazard Identification and Exposure Limits
Diucomb (assumed to be Dichloromethane) is a volatile, colorless liquid with a slightly sweet

odor.[1] It is classified as a neurotoxin and a probable human carcinogen.[1] Exposure can

cause damage to the brain, central nervous system, liver, and lungs.[1][2] It is crucial to

minimize exposure through proper handling and engineering controls.
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Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL)
25 ppm (8-hour TWA) [3]

OSHA Short-Term Exposure

Limit (STEL)
125 ppm (15-minute TWA) [3]

EPA Existing Chemical

Exposure Limit (ECEL)
2 ppm (8-hour TWA) [3][4]

EPA ECEL (Short-Term) 16 ppm (15-minute TWA) [4]

Boiling Point 39 °C / 102.2 °F [5]

Vapor Pressure 350 mbar @ 20°C [5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Diucomb. Standard nitrile gloves are

not sufficient for protection as they are readily penetrated by Dichloromethane.[3]
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Protection Type Minimum Requirement
Recommended for
Splash/Large Volumes

Hand Protection

Double-gloving: 2 pairs of

nitrile gloves (≥4 mil) or a

nitrile/neoprene combination.

[3][4] Change immediately if

contaminated.[3]

Inner glove: Silver Shield or

Viton. Outer glove: Nitrile (≥4

mil).[3][6]

Eye Protection
ANSI-approved safety glasses

with side shields.[6]

Chemical splash goggles or a

face shield.[3]

Body Protection

A buttoned lab coat and

clothing that covers the legs.[3]

[4]

A chemically impervious apron

(e.g., Silver Shield).[3]

Footwear Closed-toe shoes.[1][3] N/A

Respiratory Protection

Not required for small

quantities in a certified

chemical fume hood.

Required for large spills (>250

ml) outside a fume hood.[6]

Use a full-face supplied-air

respirator.[6]

Handling and Storage
All work with open containers of Diucomb must be conducted in a certified chemical fume

hood.[2][3]

Storage:

Store in a cool, dry, well-ventilated area in tightly closed containers.[1][5]

Keep away from incompatible materials such as strong oxidizing agents, acids, amines, and

active metals like aluminum, magnesium, sodium, and potassium.[3][5]

Use secondary containment to prevent spills.[4]

Handling:

Designate a specific area for Diucomb work.[3]
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Avoid inhalation of vapors.[6][7]

Prevent contact with skin and eyes.[2][7]

Transport Diucomb in a secondary container, such as a bottle carrier.[3]

Experimental Protocol: Solvent Extraction using
Diucomb
This protocol outlines a general procedure for a liquid-liquid extraction using Diucomb.

Materials:

Separatory funnel

Beakers and Erlenmeyer flasks

Diucomb (Dichloromethane)

Aqueous solution containing the compound of interest

Drying agent (e.g., anhydrous sodium sulfate)

Rotary evaporator

Procedure:

Preparation: Don all required PPE as specified in the table above. Ensure the chemical fume

hood is operational.

Extraction: a. Place the aqueous solution in the separatory funnel. b. Add the specified

volume of Diucomb to the separatory funnel. c. Stopper the funnel and gently invert it to mix

the layers, venting frequently to release pressure. d. Allow the layers to separate. The denser

Diucomb layer will be at the bottom. e. Drain the lower organic layer into a clean Erlenmeyer

flask. f. Repeat the extraction with fresh Diucomb as required by the specific protocol.

Drying: a. Add a small amount of anhydrous sodium sulfate to the combined organic extracts

to remove residual water. b. Swirl the flask and let it sit for a few minutes.
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Solvent Removal: a. Decant the dried organic solution into a round-bottom flask. b. Remove

the Diucomb using a rotary evaporator in the fume hood.

Cleanup: a. Rinse all glassware with a small amount of a less volatile solvent (e.g., acetone)

and collect the rinsate as halogenated waste. b. Wipe down the work area with 70% ethanol,

followed by soap and water.[3]

Emergency Procedures
Spill Response:

Spill Size Location Action

Small (<250 mL) Inside a fume hood

Trained personnel wearing

appropriate PPE can clean up

the spill using absorbent pads.

[6]

Small (<250 mL) Outside a fume hood

Trained personnel can manage

the spill with appropriate PPE,

including respiratory protection

if necessary.[6]

Large (>250 mL) Outside a fume hood

Evacuate the area immediately

and restrict access.[6] Call

emergency services (911 or

institutional equivalent).[3][6]

Exposure Response:
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Exposure Route Action

Inhalation
Move to fresh air immediately. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and flush the

affected area with water for at least 15 minutes

in a safety shower.[1][6] Seek medical attention.

[1]

Eye Contact

Immediately flush eyes with water for at least

15-30 minutes at an eyewash station.[1][6] Seek

medical attention.[1]

Ingestion
Do not induce vomiting. Seek immediate

medical attention.[6]

Disposal Plan
All Diucomb waste, including contaminated materials like gloves and absorbent pads, must

be collected as hazardous waste.[8]

Collect Diucomb waste in a designated, properly labeled container for halogenated solvents.

[8]

Do not dispose of Diucomb down the drain.[1][8]

Arrange for waste pickup through your institution's environmental health and safety

department.[6]

Visual Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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